methyl 3-{[(2-chlorophenoxy)acetyl]amino}-2-methylbenzoate

• IUPAC Name: methyl 3-[[2-(2-chlorophenoxy)acetyl]amino]-2-methylbenzoate
• InChI: InChI=1S/C17H16ClNO4/c1-11-12(17(21)22-2)6-5-8-14(11)19-16(20)10-23-15-9-4-3-7-13(15)18/h3-9H,10H2,1-2H3,(H,19,20)
• InChI Key: SZIXHCBNHYQWSD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1NC(=O)COC2=CC=CC=C2Cl)C(=O)OC
• Molecular Formula: C17H16ClNO4
• Molecular Weight: 333.8 g/mol

Description

Methyl 3-{[(2-chlorophenoxy)acetyl]amino}-2-methylbenzoate, also known as MCLA, is a synthetic compound that has been widely used in scientific research due to its potential as a fluorescent probe for imaging biological systems. This compound is a member of the benzamide class of compounds and has a molecular weight of 377.83 g/mol.

Mechanism of Action

The mechanism of action of methyl 3-{[(2-chlorophenoxy)acetyl]amino}-2-methylbenzoate is based on its ability to bind selectively to proteins and other molecules. This compound contains a benzamide moiety that is known to interact with specific amino acid residues in proteins, such as tyrosine and tryptophan. By binding to these residues, this compound can be used to study the conformational changes and interactions of proteins in biological systems.
Biochemical and Physiological Effects:
This compound has been shown to have minimal biochemical and physiological effects on living cells and organisms. This compound is highly selective for binding to proteins and does not interfere with normal cellular processes. However, the use of this compound in scientific research should be carefully monitored to ensure that it is not toxic or harmful to living cells.

Advantages and Limitations for Lab Experiments

The advantages of using methyl 3-{[(2-chlorophenoxy)acetyl]amino}-2-methylbenzoate in lab experiments include its high selectivity for binding to proteins, its ability to be used as a fluorescent probe for imaging biological systems, and its potential to provide valuable insights into the conformational changes and interactions of proteins in living cells. However, the limitations of using this compound in lab experiments include the complex synthesis process, the potential for toxicity or harm to living cells, and the need for specialized equipment and expertise.

Future Directions

There are many future directions for the use of methyl 3-{[(2-chlorophenoxy)acetyl]amino}-2-methylbenzoate in scientific research, including the development of new imaging techniques and the study of protein-protein interactions in living cells. Additionally, the use of this compound in drug discovery and development may provide valuable insights into the mechanisms of action of potential therapeutics. Further research is needed to fully understand the potential applications of this compound in scientific research and drug discovery.

Synthesis Methods

The synthesis of methyl 3-{[(2-chlorophenoxy)acetyl]amino}-2-methylbenzoate involves a multi-step process that begins with the reaction of 2-chlorophenol with acetyl chloride to form 2-acetylchlorophenol. This intermediate is then reacted with 3-amino-2-methylbenzoic acid to form the final product, this compound. The synthesis of this compound is typically carried out in a laboratory setting and requires specialized equipment and expertise.

Scientific Research Applications

Methyl 3-{[(2-chlorophenoxy)acetyl]amino}-2-methylbenzoate has been used in a variety of scientific research applications, including as a fluorescent probe for imaging biological systems. This compound has been shown to be highly selective for binding to proteins and has been used to study the localization and dynamics of proteins in living cells. This compound has also been used to study the interaction of proteins with other molecules, such as lipids and carbohydrates.